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Compound of Interest

Compound Name: Surufatinib

Cat. No.: B612014 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the preparation, long-term storage, and troubleshooting of

Surufatinib stock solutions to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Surufatinib stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of Surufatinib. It is highly soluble in DMSO, with concentrations of 96 mg/mL to

≥ 100 mg/mL being achievable.[1][2] For in vivo studies, a stock solution in DMSO can be

further diluted in carriers such as a mixture of PEG300, Tween80, and ddH2O, or corn oil.[2]

Q2: What are the optimal long-term storage conditions for Surufatinib stock solutions?

A2: For long-term storage, Surufatinib stock solutions in DMSO should be aliquoted into

single-use vials to avoid repeated freeze-thaw cycles and stored at -80°C for up to two years.

For shorter-term storage, aliquots can be kept at -20°C for up to one year.[1][3]

Q3: How long is the solid form of Surufatinib stable?

A3: In its solid, powdered form, Surufatinib is stable for up to three years when stored at -20°C

and for two years at 4°C.[1]

Q4: My Surufatinib solution has precipitated after thawing. What should I do?
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A4: Precipitation upon thawing can occur if the concentration is high or if the DMSO has

absorbed moisture. Gently warm the solution to 37°C and vortex or sonicate until the

precipitate redissolves. To prevent this, use anhydrous DMSO for stock solution preparation

and consider preparing a slightly lower concentration if precipitation is a recurring issue.

Q5: What is the mechanism of action of Surufatinib?

A5: Surufatinib is a multi-targeted tyrosine kinase inhibitor that primarily targets vascular

endothelial growth factor receptors (VEGFR1, VEGFR2, VEGFR3), fibroblast growth factor

receptor 1 (FGFR1), and colony-stimulating factor 1 receptor (CSF-1R).[4] By inhibiting these

pathways, Surufatinib blocks tumor angiogenesis and modulates the tumor immune

microenvironment.

Quantitative Data Summary
Parameter Condition Duration Reference

Solid (Powder)

Storage
-20°C 3 years [1]

4°C 2 years [1]

Stock Solution

Storage (in DMSO)
-80°C 2 years [1]

-20°C 1 year [1][3]

Solubility in DMSO 25°C -
≥ 100 mg/mL (208.08

mM)[1]

25°C -
96 mg/mL (199.75

mM)[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Surufatinib Stock
Solution in DMSO
Materials:
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Surufatinib (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-adhesion microcentrifuge tubes

Analytical balance

Vortex mixer

Sonicator (optional)

Methodology:

Equilibration: Allow the vial of solid Surufatinib to equilibrate to room temperature before

opening to prevent moisture condensation.

Calculation: Calculate the mass of Surufatinib required to prepare the desired volume and

concentration. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight of

Surufatinib ≈ 480.58 g/mol ):

Mass (mg) = 10 mmol/L * 0.001 L * 480.58 g/mol * 1000 mg/g = 4.81 mg

Weighing: Accurately weigh the calculated mass of Surufatinib and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly for 1-2 minutes. If the compound does not fully

dissolve, sonicate the tube in a water bath for 5-10 minutes.

Aliquoting: Once fully dissolved, aliquot the stock solution into single-use, sterile, low-

adhesion microcentrifuge tubes. This minimizes contamination and prevents degradation

from repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Protect from light.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Materials:

10 mM Surufatinib stock solution in DMSO

Sterile cell culture medium or aqueous buffer

Sterile tubes for dilution

Methodology:

Thawing: Thaw a single-use aliquot of the 10 mM Surufatinib stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium or buffer to

achieve the desired final concentration.

Important: To avoid precipitation, ensure the final concentration of DMSO in the working

solution is low, typically below 0.5%.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Application: Use the freshly prepared working solution immediately in your experiments. Do

not store aqueous working solutions.

Troubleshooting Guide
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Issue Possible Cause Suggested Solution

Precipitation in thawed stock

solution

1. Concentration is too high for

the storage temperature. 2.

DMSO has absorbed moisture,

reducing solubility.

1. Gently warm the vial to 37°C

and vortex or sonicate to

redissolve. 2. If precipitation

persists, centrifuge the vial and

use the supernatant after re-

quantifying the concentration.

3. For future preparations, use

anhydrous DMSO and

consider a slightly lower stock

concentration.

Precipitation upon dilution in

aqueous buffer

1. "Solvent shock" from direct

dilution of a high concentration

DMSO stock into an aqueous

medium. 2. The final

concentration of Surufatinib

exceeds its solubility limit in

the aqueous buffer.

1. Perform intermediate serial

dilutions in DMSO before the

final dilution into the aqueous

buffer. 2. Ensure the final

DMSO concentration is

sufficient to maintain solubility

(typically ≤ 0.5%). 3. Lower the

final concentration of

Surufatinib in the experiment if

possible.

Inconsistent or reduced

biological activity

1. Degradation of Surufatinib

due to improper storage (e.g.,

multiple freeze-thaw cycles,

light exposure). 2. Inaccurate

concentration of the stock

solution.

1. Always use freshly thawed

aliquots. Protect solutions from

light. 2. Prepare a fresh stock

solution from solid compound.

3. Verify the concentration of

the stock solution using an

appropriate analytical method

(e.g., HPLC).

Visualizations
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Start

Stock Solution Check

Dilution Process Check

Final Concentration Check

Final DMSO Check

Outcome

Precipitation Observed

Is stock solution clear?

Warm to 37°C and sonicate

No

How was the working solution prepared?

Yes

Does it redissolve?

Prepare fresh stock solution

No Yes

Contact Technical Support

Perform serial dilutions in DMSO first

Direct dilution

Is final concentration too high?

Serial dilution

Lower final concentration

Yes

Is final DMSO concentration <0.5%?

No

Proceed with Experiment

Adjust stock concentration

No

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Best Practices for Surufatinib
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612014#best-practices-for-long-term-storage-of-
surufatinib-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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